Cas no 2231665-37-3 (methyl trans-2-methylazetidine-3-carboxylate hydrochloride)

• Product Name: methyl trans-2-methylazetidine-3-carboxylate hydrochloride
• CAS No: 2231665-37-3
• MF: C₆H₁₂ClNO₂
• MW: 165.62
• CID: 5306807
• PubChem ID: 145708463
• Update Time: 2025-08-04

methyl trans-2-methylazetidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl trans-2-methylazetidine-3-carboxylate hydrochloride
• 3-Azetidinecarboxylic acid, 2-methyl-, methyl ester, hydrochloride (1:1), (2S,3R)-
• METHYL TRANS-2-METHYLAZETIDINE-3-CARBOXYLATE HCL
• METHYLTRANS-2-METHYLAZETIDINE-3-CARBOXYLATEHCL
• METHYL (2S,3R)-2-METHYLAZETIDINE-3-CARBOXYLATE HYDROCHLORIDE
• PS-15735
• methyl (2S,3R)-2-methylazetidine-3-carboxylate;hydrochloride
• methyl trans-2-methylazetidine-3-carboxylate;hydrochloride
• 2231665-37-3
• Rel-methyl (2S,3R)-2-methylazetidine-3-carboxylate hydrochloride
• P18147
• 2733987-47-6
• F90077

• Inchi： 1S/C6H11NO2.ClH/c1-4-5(3-7-4)6(8)9-2;/h4-5,7H,3H2,1-2H3;1H/t4-,5+;/m1./s1
• InChI Key： TVJIWRQAMQUMPO-JBUOLDKXSA-N
• SMILES： N1C[C@H](C(OC)=O)[C@H]1C.[H]Cl

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl trans-2-methylazetidine-3-carboxylate hydrochloride

Methyl trans-2-methylazetidine-3-carboxylate hydrochloride (CAS No. 2231665-37-3): A Comprehensive Overview

Methyl trans-2-methylazetidine-3-carboxylate hydrochloride (CAS No. 2231665-37-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The molecular structure of methyl trans-2-methylazetidine-3-carboxylate hydrochloride consists of a trans-azetidine ring substituted with a methyl group at the 2-position and a carboxylate group at the 3-position, further modified by a methyl group. This configuration imparts distinct reactivity and binding capabilities, which are exploited in medicinal chemistry for designing targeted interventions. The presence of the hydrochloride moiety not only improves the compound's pharmacokinetic profile but also facilitates its integration into complex synthetic pathways.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and structural versatility. Among these, azetidine derivatives have emerged as crucial scaffolds for drug discovery. The compound methyl trans-2-methylazetidine-3-carboxylate hydrochloride is no exception, demonstrating potential in modulating various biological pathways. Its utility as a building block in the synthesis of more complex molecules has been highlighted in several cutting-edge studies.

One of the most compelling aspects of methyl trans-2-methylazetidine-3-carboxylate hydrochloride is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to create derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, studies have shown that modifications at the 2- and 3-positions of the azetidine ring can significantly alter the compound's pharmacological properties, making it an attractive candidate for further optimization.

The synthesis of methyl trans-2-methylazetidine-3-carboxylate hydrochloride involves multi-step organic transformations that highlight the compound's synthetic utility. Advanced methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired framework efficiently. These synthetic routes not only showcase the compound's versatility but also provide insights into scalable production processes for industrial applications.

The pharmacological profile of methyl trans-2-methylazetidine-3-carboxylate hydrochloride has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits promising activity against various disease targets, including inflammatory disorders and metabolic conditions. The ability to fine-tune its chemical structure allows for the development of tailored analogs with improved efficacy and reduced side effects. This adaptability is a testament to the compound's potential as a lead molecule in drug discovery programs.

In conclusion, methyl trans-2-methylazetidine-3-carboxylate hydrochloride (CAS No. 2231665-37-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes, combined with its synthetic flexibility and biological potential, position it as a cornerstone in the development of next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is set to grow even further.